Cas no 1446222-51-0 (4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine
• CAS No: 1446222-51-0
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD28679044
• CID: 4600330
• PubChem ID: 89666697
• Update Time: 2025-06-10

4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine
• 1H-Pyrazolo[3,4-c]pyridine, 4-bromo-7-chloro-
• IQTBFAQDVRWZMA-UHFFFAOYSA-N
• SB21579
• AK00739548
• WHC22251
• SY100349
• P17371
• AS-53987
• 1446222-51-0
• SCHEMBL15081204
• CS-0050973
• MFCD28679044
• DS-001413
• AKOS037644562
• 4-bromo-7-chloro-2H-pyrazolo[3,4-c]pyridine
• 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine

• MDL： MFCD28679044
• Inchi： 1S/C6H3BrClN3/c7-4-2-9-6(8)5-3(4)1-10-11-5/h1-2H,(H,10,11)
• InChI Key： IQTBFAQDVRWZMA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C1C=NN2)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.1

Additional information on 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine

Introduction to 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine (CAS No. 1446222-51-0)

4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine, identified by the CAS registry number CAS No. 1446222-51-0, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at positions 4 and 7, respectively, imparts distinct reactivity and selectivity to the molecule, making it a valuable substrate for further functionalization in synthetic chemistry.

The synthesis of 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined the synthesis process, enabling researchers to explore its applications more effectively. For instance, this compound has been utilized as a building block in the construction of bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving CAS No. 1446222-51-0 is its role in drug discovery. The pyrazolopyridine framework has been shown to exhibit modulatory effects on various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that derivatives of this compound can act as potent inhibitors of specific enzymes involved in disease pathways, such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine has also garnered attention in materials science due to its electronic properties. The compound's ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and optoelectronic devices. Researchers have explored its potential as a ligand in metalloporphyrin systems, which are widely used in solar energy conversion technologies.

The structural flexibility of CAS No. 1446222-51-0 allows for extensive chemical modification, enabling the creation of libraries of related compounds for high-throughput screening in drug discovery pipelines. This capability is particularly advantageous in the context of personalized medicine, where tailored therapeutic agents are increasingly sought after.

In conclusion, 4-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine (CAS No. 1446222-51-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and amenability to functionalization make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.